Structural Differentiation: N1-(4-Ethylphenyl) vs. N1-Phenyl Substitution Confers >1.5-Fold Increase in Predicted Lipophilicity (clogP)
The target compound's N1-(4-ethylphenyl) substituent provides a calculated logP increase of approximately 0.8–1.0 log units compared to the unsubstituted N1-phenyl analog 3-((4-(dimethylamino)phenyl)amino)-1-phenylpyrrolidine-2,5-dione (CAS 1009537-29-4), based on fragment-based clogP predictions for the ethylphenyl vs. phenyl contribution [1]. This represents a >1.5-fold increase in predicted lipophilicity, which influences membrane permeability, protein binding, and assay solubility profiles. The 4-ethyl substitution also introduces greater steric bulk (molar refractivity increment of ~10.0 cm³/mol for the ethyl group) compared to the 4-methylphenyl analog (CAS 1009289-75-1), which may differentially affect binding pocket complementarity .
| Evidence Dimension | Predicted lipophilicity (clogP) and steric bulk |
|---|---|
| Target Compound Data | clogP ~3.1–3.3 (estimated by fragment addition using 4-ethylphenylsuccinimide logP 1.10 as baseline plus 4-(dimethylamino)anilino contribution); MW 337.42; rotatable bonds 6 |
| Comparator Or Baseline | N1-phenyl analog (CAS 1009537-29-4): MW 309.37, clogP ~2.3–2.5 (estimated); N1-(4-methylphenyl) analog (CAS 1009289-75-1): MW 323.40, clogP ~2.8–3.0 (estimated); N1-ethyl analog: MW 275.35, clogP ~2.0–2.2 (estimated) |
| Quantified Difference | Predicted clogP increase of ~0.8–1.0 units vs. N1-phenyl analog; ~0.3–0.5 units vs. N1-(4-methylphenyl) analog; ~1.1–1.3 units vs. N1-ethyl analog |
| Conditions | Fragment-based clogP estimation (baseline: 1-(4-ethylphenyl)pyrrolidine-2,5-dione measured logP = 1.10 [1]; additive fragment contributions for C3-(4-dimethylamino)anilino group) |
Why This Matters
Procurement decisions for screening libraries depend on lipophilicity matching to the target assay window; the 4-ethylphenyl substitution provides a distinct physicochemical profile that may fill lipophilicity gaps not addressed by the more polar N1-phenyl or N1-ethyl analogs.
- [1] Stenutz. 1-(4-ethylphenyl)pyrrolidine-2,5-dione. Measured logP (octanol/water) = 1.10. InChIKey: KMLYSUSELYDIOD-UHFFFAOYSA-N. View Source
